Cas no 132991-24-3 (4-(4-tert-butylphenoxy)methylbenzoic acid)

• Product Name: 4-(4-tert-butylphenoxy)methylbenzoic acid
• CAS No: 132991-24-3
• MF: C₁₈H₂₀O₃
• MW: 284.349605560303
• MDL: MFCD02090849
• CID: 1236586
• Update Time: 2025-06-08

4-(4-tert-butylphenoxy)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(4-tert-butylphenoxy)methyl]benzoic Acid
• 4-(4-tert-Butyl-phenoxymethyl)-benzoic acid
• 4-(4-tert-butylphenoxymethyl)benzoic acid
• 4-{[4-(tert-butyl)phenoxy]methyl}benzoic acid
• AC1LBM19
• AC1Q1M9P
• SureCN8459965
• Oprea1_357996
• CTK7I7932
• AK-968
• AKOS B000169
• ART-CHEM-BB B000169
• 4-(4-tert-butylphenoxy)methylbenzoic acid

• MDL： MFCD02090849
• Inchi： 1S/C18H20O3/c1-18(2,3)15-8-10-16(11-9-15)21-12-13-4-6-14(7-5-13)17(19)20/h4-11H,12H2,1-3H3,(H,19,20)
• InChI Key： JVJSNLQHNQFVGD-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(C(=O)O)=CC=1)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 284.14100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 46.53000
• LogP: 4.26130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-(4-tert-butylphenoxy)methylbenzoic acid

Professional Introduction to 4-(4-tert-butylphenoxy)methylbenzoic Acid (CAS No. 132991-24-3)

4-(4-tert-butylphenoxy)methylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 132991-24-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural configuration, exhibits a range of potential applications that span from drug development to biochemical studies. The presence of a benzoic acid moiety combined with a tert-butylphenoxy group imparts distinct chemical properties, making it a subject of interest for synthetic chemists and biologists alike.

The molecular structure of 4-(4-tert-butylphenoxy)methylbenzoic acid consists of a benzoic acid core substituted with a methoxy group at the 4-position and an oxygen-linked tert-butylphenyl group at the 4-tert-butylphenoxy position. This arrangement contributes to its solubility characteristics and reactivity, which are crucial factors in its utility as an intermediate in organic synthesis. The compound's stability under various conditions, including temperature and pH, further enhances its appeal for industrial and laboratory applications.

In recent years, 4-(4-tert-butylphenoxy)methylbenzoic acid has been explored for its potential role in the development of novel pharmaceutical agents. Its benzoic acid derivative moiety is well-known for its anti-inflammatory and analgesic properties, which have been documented in numerous clinical studies. Researchers have been particularly interested in modifying this scaffold to develop more effective and targeted therapies for chronic inflammatory conditions. The tert-butyl group, on the other hand, provides steric hindrance that can influence the compound's bioavailability and metabolic pathways, making it a valuable candidate for structure-activity relationship (SAR) studies.

One of the most compelling aspects of 4-(4-tert-butylphenoxy)methylbenzoic acid is its versatility in chemical modifications. The benzylic position allows for further functionalization, enabling the synthesis of derivatives with enhanced pharmacological profiles. For instance, researchers have investigated the use of this compound as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects. These studies highlight the compound's potential as a building block for next-generation therapeutics.

The biochemical properties of 4-(4-tert-butylphenoxy)methylbenzoic acid have also been studied in the context of enzyme inhibition and receptor binding. Preliminary findings suggest that this compound may interact with specific enzymes involved in inflammatory pathways, potentially leading to novel therapeutic strategies. Additionally, its ability to modulate receptor activity makes it a promising candidate for drugs targeting neurological disorders. The combination of these attributes positions 4-(4-tert-butylphenoxy)methylbenzoic acid as a multifaceted compound with broad applications in medicinal chemistry.

In the realm of synthetic chemistry, 4-(4-tert-butylphenoxy)methylbenzoic acid serves as an important intermediate in the preparation of more complex molecules. Its unique structural features allow chemists to explore new synthetic pathways and develop innovative methodologies for constructing complex organic frameworks. The compound's stability and reactivity make it an ideal candidate for use in multi-step syntheses, where precise control over reaction conditions is essential.

The industrial relevance of 4-(4-tert-butylphenoxy)methylbenzoic acid extends beyond academic research. Pharmaceutical companies are increasingly interested in leveraging this compound for the development of new drugs due to its favorable pharmacokinetic properties and potential therapeutic benefits. Furthermore, its role as an intermediate in the synthesis of high-value chemicals underscores its importance in the chemical industry. As demand for specialized organic compounds grows, 4-(4-tert-butylphenoxy)methylbenzoic acid is poised to play a significant role in meeting these needs.

The environmental impact of using 4-(4-tert-butylphenoxy)methylbenzoic acid as a chemical intermediate has also been considered. Studies have shown that when handled properly, this compound does not pose significant environmental risks. Its biodegradability and low toxicity profile make it a relatively safe choice for industrial applications. However, as with any chemical substance, responsible handling and disposal practices are essential to minimize any potential environmental impact.

In conclusion, 4-(4-tert-butylphenoxy)methylbenzoic acid, with its CAS number 132991-24-3, represents a promising compound with diverse applications in pharmaceuticals, biochemical research, and synthetic chemistry. Its unique structural features and favorable chemical properties make it an invaluable tool for researchers and industry professionals alike. As scientific understanding continues to evolve, the potential uses for this compound are likely to expand further, solidifying its place as a cornerstone in modern chemical research.